
An In-depth Technical Guide on 2,6-Dichloro
bisphenol A-D12

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,6-Dichloro bisphenol A-D12

Cat. No.: B12389756 Get Quote

Disclaimer: No official Safety Data Sheet (SDS) for 2,6-Dichloro bisphenol A-D12 is publicly

available. The information presented herein is compiled from various sources, including

chemical databases and safety data for structurally related compounds. This guide is intended

for research and development professionals and should be used for informational purposes

only. A thorough risk assessment should be conducted before handling this compound.

Section 1: Chemical and Physical Properties
2,6-Dichloro bisphenol A-D12 is a deuterated analog of 2,6-Dichloro bisphenol A. The

deuterium labeling makes it a useful internal standard for mass spectrometry-based

quantification of the parent compound and related substances.[1]
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Property Value Source

Molecular Formula C₁₅H₈D₆Cl₂O₂ [2]

Molecular Weight 303.21 g/mol [2]

CAS Number 2739737-75-6 [2]

IUPAC Name

2-chloro-4-[2-(3-chloro-2,5,6-

trideuterio-4-

hydroxyphenyl)propan-2-

yl]-3,5,6-trideuteriophenol

[3]

Synonyms
AKOS037645503, AS-6110,

HY-150992S, CS-0566189
[3]

Solubility 10 mM in DMSO [2]

XLogP3 5.3 [3]

Section 2: Toxicological and Hazard Information
Specific toxicological data for 2,6-Dichloro bisphenol A-D12 is not available. The hazard

assessment is inferred from the parent compound, Bisphenol A (BPA), and its chlorinated

analogs. BPA is a known endocrine disruptor with reproductive and developmental toxicity.[4][5]

Chlorinated phenols can be corrosive and cause severe skin and eye damage.
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Hazard Class Classification Notes

Acute Toxicity Data not available

Skin Corrosion/Irritation Expected to be corrosive
Based on data for related

chlorinated phenols.

Serious Eye Damage/Irritation
Expected to cause serious eye

damage

Based on data for related

chlorinated phenols.

Endocrine Disruption Potential endocrine disruptor

Based on the known properties

of Bisphenol A and its analogs.

[6][7]

Carcinogenicity Data not available

Mutagenicity Data not available

Reproductive Toxicity Potential reproductive toxicant
Based on the known properties

of Bisphenol A.[4]

Section 3: Experimental Protocols and Applications
The primary application of 2,6-Dichloro bisphenol A-D12 is as an internal standard in

analytical chemistry, particularly for the quantification of Bisphenol A and its chlorinated

derivatives in various matrices using techniques like UPLC-MS/MS.[1]

General Workflow for Quantification using 2,6-Dichloro bisphenol A-D12 as an Internal

Standard:

Sample Preparation: The biological or environmental sample (e.g., urine, water) is collected.

Spiking: A known amount of 2,6-Dichloro bisphenol A-D12 is added to the sample.

Extraction: The analytes (including the native compound and the deuterated standard) are

extracted from the sample matrix.

Analysis: The extract is analyzed by a mass spectrometry-based method (e.g., LC-MS/MS).
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Quantification: The concentration of the native analyte is determined by comparing its peak

area to the peak area of the known concentration of the internal standard.

General Workflow for Use as an Internal Standard

Sample Collection

Spiking with
2,6-Dichloro bisphenol A-D12

Extraction of Analytes

LC-MS/MS Analysis

Quantification

Click to download full resolution via product page

Caption: Workflow for quantification using an internal standard.

Section 4: Potential Biological Pathways
There are no specific studies on the signaling pathways affected by 2,6-Dichloro bisphenol A-
D12. However, as a structural analog of Bisphenol A, it may interact with similar biological

targets. Bisphenol A is known to exert its endocrine-disrupting effects primarily through its

interaction with estrogen receptors.

Simplified Overview of Bisphenol A's Endocrine Disrupting Mechanism:
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BPA can bind to estrogen receptors (ERα and ERβ), mimicking the effects of endogenous

estrogens. This can lead to the activation or inhibition of estrogen-responsive genes, resulting

in the disruption of normal endocrine signaling.

Simplified BPA Endocrine Disruption Pathway

Bisphenol A (or analog)

Estrogen Receptor (ER)

Binds to

Estrogen Response Element
(on DNA)

Binds to

Target Gene Transcription

Regulates

Altered Cellular Response

Click to download full resolution via product page

Caption: Simplified mechanism of BPA endocrine disruption.

Section 5: Handling and Safety Precautions
Given the lack of a formal SDS, this compound should be handled with extreme caution in a

well-ventilated laboratory, preferably within a fume hood. The following personal protective

equipment (PPE) should be used:
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Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Compatible chemical-resistant gloves.

Skin and Body Protection: A lab coat and appropriate protective clothing.

In case of exposure, follow standard first-aid procedures and seek immediate medical

attention.

First Aid Measures:

Inhalation: Move the person to fresh air.

Skin Contact: Immediately wash with plenty of soap and water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.

Ingestion: Do NOT induce vomiting. Rinse mouth with water.

Waste should be disposed of as hazardous chemical waste in accordance with local, state, and

federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12389756#2-6-dichloro-bisphenol-a-d12-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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